Cas no 2030278-88-5 (benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate
• CAS No: 2030278-88-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6055625
• PubChem ID: 165935784
• Update Time: 2025-06-28

benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2030278-88-5
• EN300-7321308
• benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate

• Inchi： 1S/C14H19NO3/c1-11(16)9-15(13-7-8-13)14(17)18-10-12-5-3-2-4-6-12/h2-6,11,13,16H,7-10H2,1H3
• InChI Key： CGFPDHGQOVPBFF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(C)O)C1CC1)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate

Recent Advances in the Study of Benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate (CAS: 2030278-88-5)

Benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate (CAS: 2030278-88-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This carbamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and as a precursor in the synthesis of bioactive molecules. Recent studies have focused on its structural properties, synthetic pathways, and biological activities, providing valuable insights into its pharmacological relevance.

One of the key findings in recent research is the compound's role as an intermediate in the synthesis of novel protease inhibitors. Proteases are critical targets in the treatment of diseases such as cancer, viral infections, and inflammatory disorders. The unique structure of benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate, featuring both cyclopropyl and hydroxypropyl moieties, allows for selective interactions with protease active sites, making it a valuable scaffold for drug development.

In addition to its applications in protease inhibition, recent studies have explored the compound's potential as a chiral building block in asymmetric synthesis. The presence of the hydroxypropyl group provides a handle for further functionalization, enabling the creation of enantiomerically pure compounds. This is particularly relevant in the development of pharmaceuticals, where chirality often plays a crucial role in drug efficacy and safety.

Another area of investigation has been the compound's pharmacokinetic properties. Preliminary in vitro and in vivo studies have demonstrated favorable absorption and distribution profiles, suggesting that benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate could serve as a viable lead compound for further optimization. Researchers have also noted its stability under physiological conditions, which is a critical factor for its potential use in therapeutic formulations.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success in leveraging green chemistry principles to reduce environmental impact. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, future research directions may include further elucidation of the compound's mechanism of action, exploration of its interactions with other biological targets, and development of derivatives with enhanced pharmacological properties. The ongoing interest in benzyl N-cyclopropyl-N-(2-hydroxypropyl)carbamate underscores its potential as a versatile tool in medicinal chemistry and drug discovery.